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Compound of Interest

Compound Name: Ethyl levulinate

Cat. No.: B147295

Essential Safety and Handling Guide for Ethyl
Levulinate

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemicals is paramount. This guide provides immediate and essential safety protocols,
operational procedures, and disposal plans for Ethyl levulinate.

Physicochemical and Toxicological Data

A clear understanding of Ethyl levulinate's properties is the first step toward safe handling.
The following table summarizes key quantitative data.
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Property

Value

Reference

Physical State

Liquid

[1]

Appearance Colorless to yellow liquid [2]
Molecular Formula C7H1203 [1]
Molecular Weight 144.17 g/mol [1]
Boiling Point 203-205 °C (397.4-401 °F) [1]
Flash Point 90 °C (194 °F) [1]

Autoignition Temperature

425 °C (797 °F)

[1]

Specific Gravity

1.016 g/cm3

[1]

Oral LD50 (Rat)

>5000 mg/kg

[2]

Dermal LD50 (Rabbit)

>5000 mg/kg

[2]

Personal Protective Equipment (PPE)

The selection and proper use of PPE are critical to minimize exposure and ensure personal

safety.
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PPE Category

Specification

Rationale and Source

Eye Protection

Chemical splash-resistant
safety glasses or goggles with
side protection. A face shield
may be necessary in some

situations.

To prevent eye irritation from
splashes. Use eyewear
compliant with OSHA 29 CFR
1910.133 or EU EN166
standards.[3]

Hand Protection

Butyl rubber gloves are
recommended for full contact,
with a minimum layer thickness
of 0.3 mm and a breakthrough
time of over 480 minutes. For
splash contact, neoprene or
PVC gloves may be

considered.

Protects against skin irritation.
It is advised to avoid natural
rubber, EPDM, or polystyrene-

containing materials.[2][4]

Skin and Body Protection

Laboratory coat and close-toed
footwear at a minimum. For
larger quantities or increased
risk of splashing, a P.V.C.
apron and overalls should be

worn.

To prevent skin contact and
contamination of personal
clothing.[2][3]

Respiratory Protection

Typically not required with
adequate general and local
exhaust ventilation. If
ventilation is insufficient or in
case of aerosol generation, a
NIOSH or CEN-certified
respirator with an appropriate
filter (e.g., Type A for organic

vapors) should be used.

To prevent respiratory tract

irritation.[1]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for laboratory safety.
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The following diagram outlines the procedural steps for safely handling Ethyl levulinate in a

laboratory setting.
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Caption: Workflow for Safe Handling of Ethyl Levulinate.

1. Pre-Handling Preparations:

o Review SDS: Before commencing any work, thoroughly review the Safety Data Sheet for
Ethyl levulinate.[1]

o Engineering Controls: Ensure that a calibrated fume hood is operational and that an
eyewash station and safety shower are accessible.[3]

o Don PPE: Put on all required personal protective equipment as specified in the table above.
Inspect gloves for any signs of degradation or puncture before use.

2. Handling Procedures:

e Chemical Transfer: Conduct all transfers and manipulations of Ethyl levulinate inside a
certified chemical fume hood to minimize inhalation exposure.[3]

e Avoid Contact: Exercise caution to prevent contact with skin, eyes, and clothing.[3]

» Container Management: Keep the container tightly sealed when not in use to prevent the
release of vapors.[1]

3. Spill and Emergency Procedures:

o Minor Spills: For small spills, absorb the material with an inert absorbent such as vermiculite,
sand, or earth. Place the absorbed material into a suitable, labeled container for disposal.[1]

o Major Spills: In the event of a large spill, evacuate the area and remove all ignition sources.
[2] Alert the appropriate emergency response team.

e First Aid - Skin Contact: Immediately flush the affected skin with plenty of water for at least
15 minutes while removing contaminated clothing.[1]

o First Aid - Eye Contact: Immediately flush the eyes with plenty of water for at least 15
minutes, occasionally lifting the upper and lower eyelids.[1] Seek medical attention.
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e First Aid - Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.

[1]

e First Aid - Ingestion: Do NOT induce vomiting. If the person is conscious, give 2-4 cupfuls of
water or milk.[1] Seek immediate medical attention.

4. Disposal Plan:
o Waste Characterization: Ethyl levulinate waste must be handled as hazardous waste.[1]

» Containerization: Collect all waste, including contaminated absorbents and disposable PPE,
in a clearly labeled, sealed, and compatible waste container.

» Disposal Route: Dispose of the chemical waste through a licensed professional waste
disposal service.[3] Adhere to all local, state, and federal regulations for hazardous waste
disposal.[2] Do not dispose of it down the drain.[2]

o Empty Containers: Empty containers may retain product residue and should be treated as
hazardous waste.[1] Do not reuse empty containers.[1]

The following diagram illustrates the interconnectedness of safety protocols when handling
Ethyl levulinate.
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Caption: Interrelation of Safety Protocols for Ethyl Levulinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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